Digalacturonic acid
Digalacturonic acid
4-O-alpha-Galactopyranuronosyl-galacturonic acid is a lipopolysaccharide.
Brand Name:
Vulcanchem
CAS No.:
5894-59-7
VCID:
VC20848019
InChI:
InChI=1S/C12H18O13/c13-1-2(14)3(15)8(7(19)10(20)21)24-12-6(18)4(16)5(17)9(25-12)11(22)23/h1-9,12,14-19H,(H,20,21)(H,22,23)/t2-,3+,4-,5+,6+,7-,8+,9-,12-/m0/s1
SMILES:
C1(C(C(OC(C1O)OC2C(C(C(OC2C(=O)O)O)O)O)C(=O)O)O)O
Molecular Formula:
C12H18O13
Molecular Weight:
370.26 g/mol
Digalacturonic acid
CAS No.: 5894-59-7
Cat. No.: VC20848019
Molecular Formula: C12H18O13
Molecular Weight: 370.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-O-alpha-Galactopyranuronosyl-galacturonic acid is a lipopolysaccharide. |
|---|---|
| CAS No. | 5894-59-7 |
| Molecular Formula | C12H18O13 |
| Molecular Weight | 370.26 g/mol |
| IUPAC Name | (2S,3R,4S,5R,6S)-6-[(1S,2R,3R,4R)-1-carboxy-1,3,4-trihydroxy-5-oxopentan-2-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C12H18O13/c13-1-2(14)3(15)8(7(19)10(20)21)24-12-6(18)4(16)5(17)9(25-12)11(22)23/h1-9,12,14-19H,(H,20,21)(H,22,23)/t2-,3+,4-,5+,6+,7-,8+,9-,12-/m0/s1 |
| Standard InChI Key | SYBQLSSECRIKMJ-GYIVVZTQSA-N |
| Isomeric SMILES | C(=O)[C@@H]([C@H]([C@H]([C@@H](C(=O)O)O)O[C@@H]1[C@@H]([C@H]([C@H]([C@H](O1)C(=O)O)O)O)O)O)O |
| SMILES | C1(C(C(OC(C1O)OC2C(C(C(OC2C(=O)O)O)O)O)C(=O)O)O)O |
| Canonical SMILES | C(=O)C(C(C(C(C(=O)O)O)OC1C(C(C(C(O1)C(=O)O)O)O)O)O)O |
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